3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-dipropylpropanamide

• IUPAC Name: 3-(1,3-dioxoisoindol-2-yl)-N,N-dipropylpropanamide
• InChI: InChI=1S/C17H22N2O3/c1-3-10-18(11-4-2)15(20)9-12-19-16(21)13-7-5-6-8-14(13)17(19)22/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: WYBUDUBTBMXPCO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)CCN1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-dipropylpropanamide, also known as DIPPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIPPA is a small molecule that has been synthesized by several methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-dipropylpropanamide's mechanism of action is based on its ability to inhibit the activity of fatty acid amide hydrolase, an enzyme that degrades endocannabinoids. Endocannabinoids are lipid signaling molecules that regulate several physiological processes, including pain, anxiety, and inflammation. Inhibition of fatty acid amide hydrolase leads to an increase in endocannabinoid levels, which in turn leads to the activation of cannabinoid receptors, resulting in the physiological effects observed with this compound.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including anxiolytic, analgesic, and anti-inflammatory effects. This compound's anxiolytic effects have been demonstrated in animal models of anxiety, where it reduces anxiety-like behaviors. Its analgesic effects have been demonstrated in animal models of pain, where it reduces pain sensitivity. Its anti-inflammatory effects have been demonstrated in animal models of inflammation, where it reduces inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-dipropylpropanamide has several advantages for lab experiments, including its high yield and excellent purity. Its mechanism of action is well understood, and it has been extensively studied in animal models. However, this compound has some limitations, including its low solubility in water, which limits its use in aqueous solutions. Its lipophilic nature also limits its use in some experimental setups.

Future Directions

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-dipropylpropanamide's potential applications are vast, and several future directions can be explored. One potential direction is the development of more potent and selective inhibitors of fatty acid amide hydrolase based on this compound's structure. Another direction is the exploration of this compound's potential as a therapeutic agent for various diseases, including anxiety disorders, chronic pain, and inflammation. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its therapeutic effects.
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its mechanism of action, physiological effects, advantages, and limitations have been extensively studied, and several future directions can be explored. This compound's potential as a therapeutic agent for various diseases and its use in drug discovery make it a promising compound for future research.

Scientific Research Applications

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N,N-dipropylpropanamide has been extensively studied for its potential application in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to inhibit the activity of fatty acid amide hydrolase, an enzyme that degrades endocannabinoids, leading to an increase in endocannabinoid levels. This increase in endocannabinoid levels has been shown to have anxiolytic and analgesic effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In drug discovery, this compound has been used as a lead compound to develop more potent and selective inhibitors of fatty acid amide hydrolase.